4-[[(2,6-Dimethylbenzoyl)amino]methyl]oxane-4-carboxylic acid

• IUPAC Name: 4-[[(2,6-dimethylbenzoyl)amino]methyl]oxane-4-carboxylic acid
• InChI: InChI=1S/C16H21NO4/c1-11-4-3-5-12(2)13(11)14(18)17-10-16(15(19)20)6-8-21-9-7-16/h3-5H,6-10H2,1-2H3,(H,17,18)(H,19,20)
• InChI Key: SIJYCOCJMMVJOL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)C(=O)NCC2(CCOCC2)C(=O)O
• Molecular Formula: C16H21NO4
• Molecular Weight: 291.34 g/mol

Description

4-[[(2,6-Dimethylbenzoyl)amino]methyl]oxane-4-carboxylic acid, commonly known as DMOX, is a chemical compound that is widely used in scientific research. It is a derivative of oxalylglycine and belongs to the class of N-substituted glycines. DMOX has been found to have a wide range of applications in various fields, including biochemistry, pharmacology, and medicinal chemistry.

Mechanism of Action

DMOX inhibits 2-oxoglutarate-dependent dioxygenases by binding to the enzyme's active site and blocking the co-substrate binding site. This results in the inhibition of the enzyme's activity and subsequent disruption of the biological process it is involved in.
Biochemical and Physiological Effects:
DMOX has been found to have a wide range of biochemical and physiological effects. It has been shown to inhibit the activity of various enzymes, including histone demethylases, prolyl hydroxylases, and collagen prolyl-4-hydroxylases. DMOX has also been found to induce hypoxia-like responses in cells, such as the stabilization of hypoxia-inducible factor 1-alpha.

Advantages and Limitations for Lab Experiments

One of the main advantages of using DMOX in lab experiments is its specificity towards 2-oxoglutarate-dependent dioxygenases. This allows researchers to study the activity of these enzymes in a controlled manner. However, one limitation of DMOX is its relatively low potency compared to other inhibitors of 2-oxoglutarate-dependent dioxygenases. This can make it difficult to achieve complete inhibition of the enzyme's activity.

Future Directions

There are several future directions for research involving DMOX. One area of interest is the development of more potent inhibitors of 2-oxoglutarate-dependent dioxygenases. This could potentially lead to the development of new drugs for the treatment of various diseases, such as cancer and cardiovascular disease. Another area of interest is the study of the physiological and pathological roles of 2-oxoglutarate-dependent dioxygenases in various biological systems. This could lead to a better understanding of the underlying mechanisms of various diseases and the development of new therapeutic strategies.

Synthesis Methods

DMOX can be synthesized by reacting N-(2,6-dimethylphenyl)glycine with oxalyl chloride in the presence of a base such as triethylamine. The resulting product is then treated with sodium hydroxide to form DMOX.

Scientific Research Applications

DMOX has been extensively used in scientific research as a tool to study the activity of enzymes that use 2-oxoglutarate as a co-substrate. It is commonly used as an inhibitor of 2-oxoglutarate-dependent dioxygenases, which play a crucial role in various biological processes such as DNA repair, epigenetic regulation, and hypoxic response.